Cas no 932702-33-5 (6-Hydroxybenzodisothiazole-3-carboxylicacid)

• Product Name: 6-Hydroxybenzodisothiazole-3-carboxylicacid
• CAS No: 932702-33-5
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• MDL: MFCD11559047
• CID: 69552
• PubChem ID: 135741985
• Update Time: 2025-06-10

6-Hydroxybenzodisothiazole-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxybenzo[d]isothiazole-3-carboxylic acid
• 6-Hydroxy-1,2-benzisothiazole-3-carboxylic acid
• 1,2 -Benzisothiazole-3-carboxylic acid, 6-hydroxy-
• 6-HYDROXYBENZO(D)ISOTHIAZOLE-3-CARBOXYLIC ACID
• 6-oxo-2H-1,2-benzothiazole-3-carboxylic acid
• 1,2-Benzisothiazole-3-carboxylicacid,6-hydroxy
• 6-hydroxy-benzo[d]isothiazole-3-carboxylic acid
• 932702-33-5
• 6-hydroxybenzo[d]isothiazole-3-carboxylicacid
• 6-oxo-2,6-dihydro-1,2-benzothiazole-3-carboxylic acid
• DTXSID60717208
• 6-HYDROXY-1,2-BENZOTHIAZOLE-3-CARBOXYLIC ACID
• AKOS006315710
• SCHEMBL492395
• DB-383757
• 6-Hydroxybenzodisothiazole-3-carboxylicacid

• MDL： MFCD11559047
• Inchi： 1S/C8H5NO3S/c10-4-1-2-5-6(3-4)13-9-7(5)8(11)12/h1-3,10H,(H,11,12)
• InChI Key： JULYSCCVGQZALO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C(=O)O)=N1)O

Computed Properties

• Exact Mass: 194.99900
• Monoisotopic Mass: 194.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.665
• Boiling Point: 354.8 °C at 760 mmHg
• Flash Point: 354.8 °C at 760 mmHg
• Refractive Index: 1.784
• PSA: 98.66000
• LogP: 1.70010

Additional information on 6-Hydroxybenzodisothiazole-3-carboxylicacid

Comprehensive Overview of 6-Hydroxybenzodisothiazole-3-carboxylic acid (CAS No. 932702-33-5)

6-Hydroxybenzodisothiazole-3-carboxylic acid (CAS No. 932702-33-5) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a benzodisothiazole core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing high-performance materials and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its electron-withdrawing properties and chelation capabilities, which are critical in designing advanced catalysts and functional polymers.

In recent years, the demand for heterocyclic compounds like 6-Hydroxybenzodisothiazole-3-carboxylic acid has surged, driven by their role in developing sustainable chemicals and green synthesis methodologies. This compound aligns with the global shift toward eco-friendly industrial processes, as it can be utilized in biodegradable polymer formulations and non-toxic agrochemicals. Its relevance to circular economy initiatives has also sparked interest, particularly in waste valorization and catalytic recycling applications.

From a pharmaceutical perspective, 6-Hydroxybenzodisothiazole-3-carboxylic acid serves as a precursor for drug discovery, especially in antimicrobial and anti-inflammatory agent development. Its bioisosteric properties enable the design of novel small-molecule inhibitors, addressing challenges in drug resistance and target specificity. Recent studies highlight its potential in neuroprotective therapies, linking its structural motifs to oxidative stress reduction and mitochondrial function modulation.

The compound's spectroscopic characteristics, including UV-Vis absorption and fluorescence emission, make it valuable in analytical chemistry and sensor technologies. For instance, its derivatives are employed in heavy metal detection systems, contributing to environmental monitoring solutions. Additionally, its thermal stability and solubility profile enhance its utility in high-performance coatings and electronic materials, meeting the needs of flexible electronics and energy storage sectors.

As industries prioritize cost-effective synthesis routes, 6-Hydroxybenzodisothiazole-3-carboxylic acid has gained attention for its compatibility with microwave-assisted reactions and flow chemistry techniques. These methods reduce reaction times and energy consumption, aligning with Industry 4.0 trends. Furthermore, its scalability supports large-scale production, addressing supply chain demands for high-purity intermediates in API manufacturing.

In summary, 6-Hydroxybenzodisothiazole-3-carboxylic acid (CAS No. 932702-33-5) exemplifies innovation at the intersection of chemistry, materials science, and biotechnology. Its multifaceted applications—from drug development to sustainable materials—underscore its growing importance in addressing contemporary scientific and industrial challenges. Future research will likely uncover new dimensions of its utility, particularly in nanotechnology and precision medicine.